21-Oxoisopteropodine
21-Oxoisopteropodine
Brand Name:
Vulcanchem
CAS No.:
131724-59-9
VCID:
VC21283891
InChI:
InChI=1S/C21H22N2O5/c1-11-17-12(13(10-28-11)19(25)27-2)9-16-21(7-8-23(16)18(17)24)14-5-3-4-6-15(14)22-20(21)26/h3-6,10-12,16-17H,7-9H2,1-2H3,(H,22,26)/t11-,12+,16-,17-,21-/m1/s1
SMILES:
CC1C2C(CC3C4(CCN3C2=O)C5=CC=CC=C5NC4=O)C(=CO1)C(=O)OC
Molecular Formula:
C21H22N2O5
Molecular Weight:
382.4 g/mol
21-Oxoisopteropodine
CAS No.: 131724-59-9
Cat. No.: VC21283891
Molecular Formula: C21H22N2O5
Molecular Weight: 382.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131724-59-9 |
|---|---|
| Molecular Formula | C21H22N2O5 |
| Molecular Weight | 382.4 g/mol |
| IUPAC Name | methyl (1'R,3R,4'aR,5'aR,10'aS)-1'-methyl-2,10'-dioxospiro[1H-indole-3,6'-4a,5,5a,7,8,10a-hexahydro-1H-pyrano[3,4-f]indolizine]-4'-carboxylate |
| Standard InChI | InChI=1S/C21H22N2O5/c1-11-17-12(13(10-28-11)19(25)27-2)9-16-21(7-8-23(16)18(17)24)14-5-3-4-6-15(14)22-20(21)26/h3-6,10-12,16-17H,7-9H2,1-2H3,(H,22,26)/t11-,12+,16-,17-,21-/m1/s1 |
| Standard InChI Key | FSFVCJQXGSXULW-GMYZOUPFSA-N |
| Isomeric SMILES | C[C@@H]1[C@@H]2[C@@H](C[C@@H]3[C@@]4(CCN3C2=O)C5=CC=CC=C5NC4=O)C(=CO1)C(=O)OC |
| SMILES | CC1C2C(CC3C4(CCN3C2=O)C5=CC=CC=C5NC4=O)C(=CO1)C(=O)OC |
| Canonical SMILES | CC1C2C(CC3C4(CCN3C2=O)C5=CC=CC=C5NC4=O)C(=CO1)C(=O)OC |
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